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Compound of Interest

Compound Name: Cinalbicol

Cat. No.: B593572 Get Quote

An In-depth Technical Guide to myo-Inositol
Prepared for: Researchers, scientists, and drug development professionals.

Disclaimer: Initial searches for the chemical "Cinalbicol" did not yield any matching results in

publicly available chemical and scientific databases. It is possible that this is a trade name, an

alternative spelling, or a less common trivial name. The following guide is provided for myo-

inositol, a closely related and extensively researched compound that was prominently returned

in the initial search results for the requested topic.

Introduction
myo-Inositol, a carbocyclic polyol, is the most abundant and biologically significant

stereoisomer of inositol.[1][2] It plays a crucial role as a fundamental component of structural

lipids, including phosphatidylinositol (PI) and its various phosphorylated derivatives (PIPs),

which are integral to a multitude of cellular signaling pathways. This document provides a

comprehensive overview of the chemical structure, physicochemical properties, and key

experimental methodologies related to myo-inositol.

Chemical Structure and Identification
myo-Inositol is a cyclohexane-1,2,3,4,5,6-hexol with a specific stereochemistry that dictates its

biological activity.[3]

Chemical Formula: C₆H₁₂O₆[4]
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Molecular Weight: 180.16 g/mol [4]

IUPAC Name: (1R,2R,3S,4S,5R,6S)-cyclohexane-1,2,3,4,5,6-hexol

CAS Number: 87-89-8[4]

Chemical Structure:

Caption: 2D chemical structure of myo-inositol.

Physicochemical Properties
A summary of the key physicochemical properties of myo-inositol is presented in Table 1.

Property Value Reference

Molecular Formula C₆H₁₂O₆ [4]

Molecular Weight 180.16 g/mol [4]

Appearance White crystalline powder [5]

Melting Point 225-227 °C

Solubility Highly soluble in water [3]

logP -2.13

pKa 12.6

Experimental Protocols
Isolation of myo-Inositol from Phytate
A common method for obtaining myo-inositol involves the hydrolysis of phytate (inositol

hexakisphosphate), which is abundant in sources like corn steep liquor.

Workflow:

Corn Steep Liquor Precipitation of Crude Phytate Hydrolysis (e.g., with acid or phytase) Neutralization Crystallization Pure myo-Inositol
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Caption: General workflow for the isolation of myo-inositol.

Detailed Methodology:

Precipitation: Crude phytate is precipitated from an aqueous extract of a high-phytate source

(e.g., corn kernels) by adjusting the pH and adding a precipitating agent, such as calcium or

iron salts.

Hydrolysis: The isolated phytate is subjected to hydrolysis to cleave the phosphate groups.

This can be achieved through acidic hydrolysis (e.g., with hydrochloric or sulfuric acid at

elevated temperatures) or enzymatic hydrolysis using phytase.

Neutralization and Purification: The hydrolysate is neutralized, and inorganic salts are

removed. The resulting solution is then typically decolorized with activated carbon.

Crystallization: The purified solution is concentrated, and myo-inositol is crystallized, often

from an aqueous ethanol mixture. The crystals are then collected by filtration and dried.

Quantification by High-Performance Liquid
Chromatography (HPLC)
HPLC is a widely used technique for the quantification of myo-inositol in various matrices.

Parameter Condition

Column
Amine-based column (e.g., NH₂) or a specific

carbohydrate analysis column.

Mobile Phase Acetonitrile/Water gradient.

Detector
Refractive Index Detector (RID) or Evaporative

Light Scattering Detector (ELSD).

Temperature 30-40 °C.

Flow Rate 1.0 mL/min.
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Biological Significance and Signaling Pathways
myo-Inositol is a precursor for the synthesis of phosphatidylinositol phosphates (PIPs), which

are key second messengers in signal transduction. The phosphatidylinositol (PI) signaling

pathway is fundamental in regulating diverse cellular processes.

PI Signaling Pathway:
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Caption: Simplified phosphatidylinositol signaling pathway.

Upon activation by various cell surface receptors, phospholipase C (PLC) hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol 1,4,5-
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trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ diffuses into the cytoplasm and binds to its

receptor on the endoplasmic reticulum, triggering the release of calcium ions (Ca²⁺). DAG

remains in the plasma membrane and, in conjunction with Ca²⁺, activates protein kinase C

(PKC). These signaling events culminate in a wide array of cellular responses, including

proliferation, differentiation, and apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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